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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d3

Cat. No.: B15136324

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-2-methoxyphenol-d3 is the deuterated form of 4-ethylguaiacol, a phenolic compound
of significant interest in various fields, including flavor chemistry, atmospheric science, and as a
potential biomarker. Its deuteration makes it a valuable internal standard for mass
spectrometry-based quantification of its non-deuterated counterpart. This technical guide
provides an in-depth overview of the physical properties of 4-Ethyl-2-methoxyphenol-d3,
alongside relevant experimental context.

Disclaimer: Quantitative physical property data for 4-Ethyl-2-methoxyphenol-d3 is not readily
available in the literature. The data presented below is for the non-deuterated analogue, 4-
Ethyl-2-methoxyphenol, and serves as a close approximation. Isotopic labeling with deuterium
typically has a minimal effect on bulk physical properties such as melting and boiling points.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, formulation, and
analysis.

Quantitative Data Summary
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Value (for 4-Ethyl-2-

Property Reference
methoxyphenol)
Molecular Formula CoHoD30:2 N/A
Molecular Weight 155.22 g/mol N/A
Clear colorless to pale yellow
Appearance o [1]
liquid
Melting Point 15°C [2][3]
Boiling Point 234-236 °C (at 760 mmHg) [2][3]
Density 1.063 g/mL at 25 °C [2][3]

Refractive Index

1.5260-1.5300 at 20 °C

[1]

Water Solubility

2.41 g/L (Predicted)

[4]

logP

2.36 (Predicted)

[4]

Experimental Protocols

Standard methodologies are employed to determine the physical properties of phenolic
compounds. While specific protocols for 4-Ethyl-2-methoxyphenol-d3 are not published, the
following represents established procedures.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
compounds like 4-Ethyl-2-methoxyphenol, which has a melting point near room temperature, a
capillary melting point apparatus is commonly used.

Methodology:
o Asmall, dry sample of the compound is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.
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e The temperature range over which the sample melts is recorded.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Methodology:

A small volume of the liquid is placed in a test tube with a boiling chip.
o Athermometer is positioned with its bulb just above the liquid surface.
e The test tube is heated gently.

e The temperature at which the liquid boils and its vapor condenses on the thermometer is
recorded as the boiling point. For high-boiling liquids, distillation under reduced pressure is
often employed.[5]

Determination of Density

Density is the mass of a substance per unit volume.
Methodology:

e A known volume of the liquid is accurately measured using a pycnometer or a calibrated
micropipette.

e The mass of the liquid is determined using an analytical balance.

e The density is calculated by dividing the mass by the volume.

Determination of Refractive Index

The refractive index measures how light bends as it passes through a substance.
Methodology:

o Afew drops of the liquid are placed on the prism of a refractometer.
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e The instrument is calibrated, and the refractive index is read from the scale.

e The temperature is controlled and recorded, as the refractive index is temperature-
dependent.

Signaling Pathways and Experimental Workflows

4-Ethyl-2-methoxyphenol is a key volatile phenol in wine, often associated with the spoilage
yeast Brettanomyces. Its formation and analysis are critical in the wine industry.

Formation of 4-Ethyl-2-methoxyphenol in Wine

Brettanomyces yeast can convert ferulic acid, a hydroxycinnamic acid naturally present in
grapes, into 4-ethylguaiacol. This biotransformation is a significant contributor to the sensory
characteristics of some wines.
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Biotransformation of Ferulic Acid to 4-Ethyl-2-methoxyphenol by Brettanomyces.
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Experimental Workflow for Volatile Phenol Analysis in
Wine

The analysis of volatile phenols like 4-ethylguaiacol in wine typically involves extraction

followed by gas chromatography-mass spectrometry (GC-MS).
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General workflow for the analysis of volatile phenols in wine using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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